Cas no 89239-97-4 (1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)-)

1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)- structure
89239-97-4 structure
Product Name:1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)-
CAS No:89239-97-4
MF:C7H9F3N4O
MW:222.167771100998
CID:607288
PubChem ID:71323003
Update Time:2025-04-19

1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)-
    • 4-amino-5-methyl-2-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide
    • 89239-97-4
    • DTXSID10752624
    • 4-Amino-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxamide
    • Inchi: 1S/C7H9F3N4O/c1-3-4(11)5(6(12)15)14(13-3)2-7(8,9)10/h2,11H2,1H3,(H2,12,15)
    • InChI Key: GCEGBUKLHFLOCT-UHFFFAOYSA-N
    • SMILES: FC(CN1C(C(N)=O)=C(C(C)=N1)N)(F)F

Computed Properties

  • Exact Mass: 222.07284541g/mol
  • Monoisotopic Mass: 222.07284541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.9Ų
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